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Compound of Interest

3-Amino-5-bromopyridine-2-
Compound Name: ]
carboxamide

Cat. No.: B112891

Technical Guide: 3-Amino-5-bromopyridine-2-
carboxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and
synthesis of 3-Amino-5-bromopyridine-2-carboxamide, a key intermediate in pharmaceutical
and agrochemical research.

Core Compound Data

The fundamental molecular properties of 3-Amino-5-bromopyridine-2-carboxamide are
summarized below. These values are critical for stoichiometric calculations in synthesis and for
analytical characterization.

Property Value

Chemical Name 3-Amino-5-bromopyridine-2-carboxamide
CAS Number 669066-89-1

Molecular Formula CeHeBrNsOJ[1][2]

Molecular Weight 216.04 g/mol [1]
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Synthesis Protocol

A robust method for the preparation of 3-Amino-5-bromopyridine-2-carboxamide involves

the reduction of a nitro-group precursor. The following protocol is detailed for laboratory-scale

synthesis.[3]

Experimental Protocol: Reduction of 5-bromo-3-
nitropyridine-2-carboxamide

Materials:

5-bromo-3-nitropyridine-2-carboxamide (1.0 eq, 1.63 mmol, 400 mg)

Iron powder (3.0 eq, 4.89 mmol, 273 mg)

Ammonium chloride (5.0 eq, 8.15 mmol, 435 mg)

Methanol (6 mL)

Water (3 mL)

Chloroform

Diatomaceous earth

Procedure:

A suspension of 5-bromo-3-nitropyridine-2-carboxamide, iron powder, and ammonium
chloride is prepared in a solvent mixture of methanol and water.

The reaction mixture is heated to 100°C and stirred for 20 hours.

Upon completion, the reaction is cooled to room temperature.

The mixture is filtered through diatomaceous earth, and the filter cake is washed with
methanol.

The filtrates are combined and concentrated under reduced pressure to remove the solvent.
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e The resulting residue is dissolved in chloroform.

e The organic layer is washed with water, separated, and then concentrated under reduced
pressure to yield the final product, 3-amino-5-bromopyridine-2-carboxamide.[3]

Yield: 70% (246 mq).[3]

Synthesis Workflow

The synthesis of 3-Amino-5-bromopyridine-2-carboxamide can be visualized as a multi-step
process from starting material to the final, purified compound.
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Reaction Setup
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Caption: Synthesis workflow for 3-Amino-5-bromopyridine-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. Angene - 3-Amino-5-bromopyridine-2-carboxamide | 669066-89-1 | MFCD11110235 |
AGO0033L6 [japan.angenechemical.com]

3. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [3-Amino-5-bromopyridine-2-carboxamide molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112891#3-amino-5-bromopyridine-2-carboxamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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